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Compound of Interest

Compound Name: 1-(Chloromethyl)naphthalene

Cat. No.: B051744 Get Quote

Physical Properties of 1-
(Chloromethyl)naphthalene: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-
(Chloromethyl)naphthalene, a crucial intermediate in various organic synthesis applications,

including the production of pharmaceuticals and dyes. The following sections detail its melting

and boiling points, supported by standardized experimental protocols for their determination,

and a logical workflow for its synthesis and characterization.

Core Physical Properties
The physical state of 1-(Chloromethyl)naphthalene under standard conditions is a pale yellow

solid with a pungent odor. Its key physical properties are summarized in the table below,

compiled from various chemical suppliers and databases.
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Physical Property Value

Melting Point 27-32 °C

Boiling Point 291-292 °C (at 760 mmHg)

167-169 °C (at 25 mmHg)[1][2]

164-165 °C (at 2.67 kPa)[3]

Molecular Weight 176.64 g/mol [4][5]

Density 1.17-1.18 g/mL at 25 °C[1][6][7]

Experimental Protocols for Physical Property
Determination
While specific experimental determinations for 1-(Chloromethyl)naphthalene are not

extensively published, the following are detailed, standard methodologies appropriate for

determining the melting and boiling points of such organic compounds.

Melting Point Determination: Capillary Method
The melting point of a solid organic compound can be accurately determined using a capillary

tube method with a melting point apparatus (such as a Mel-Temp or Thiele tube). This method

relies on the principle that pure crystalline solids exhibit a sharp melting point range (typically

0.5-1.0°C), whereas impurities will depress and broaden the melting range.

Procedure:

Sample Preparation: A small amount of finely powdered, dry 1-(Chloromethyl)naphthalene
is packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[4][6]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[6] This assembly is then placed in a heating bath (e.g.,

mineral oil in a Thiele tube) or a calibrated melting point apparatus.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per

minute, as the temperature approaches the expected melting point.
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Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted. The melting point

is reported as the range between T1 and T2. For a pure compound, this range should be

narrow.

Boiling Point Determination: Thiele Tube Method
For determining the boiling point of a liquid, or a solid that can be melted without decomposition

like 1-(Chloromethyl)naphthalene, the Thiele tube method offers a reliable approach using a

small sample size.[8]

Procedure:

Sample Preparation: A small amount of 1-(Chloromethyl)naphthalene is placed in a small

test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed within the

fusion tube.

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[2]

Heating and Observation: The Thiele tube is gently heated, causing the air trapped in the

capillary tube to expand and exit as bubbles. Heating is continued until a steady stream of

bubbles emerges from the capillary tube.[2]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point. This is the temperature at which the vapor pressure of the substance equals

the atmospheric pressure.

Synthesis, Purification, and Characterization
Workflow
The following diagram illustrates a logical workflow for the synthesis, purification, and

subsequent determination of the physical properties of 1-(Chloromethyl)naphthalene. This
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process is crucial for ensuring the purity of the compound, which is essential for its intended

applications.

Synthesis

Purification

Physical Property Determination

Reactants:
Naphthalene, Paraformaldehyde,

Hydrochloric Acid

Chloromethylation Reaction
(e.g., Blanc reaction)

Crude 1-(Chloromethyl)naphthalene

Solvent Extraction
and Washing

Drying over Anhydrous Agent

Vacuum Distillation

Purified 1-(Chloromethyl)naphthalene

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Thiele Tube Method)

Final Data Table
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Click to download full resolution via product page

Caption: Workflow for Synthesis and Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

